Cas no 1082584-93-7 (tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate
• CAS No: 1082584-93-7
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 2149290
• PubChem ID: 57750386
• Update Time: 2025-05-19

tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-1-(4-chlorophenyl)ethylcarbamate
• tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate

• Inchi： 1S/C13H19ClN2O2/c1-13(2,3)18-12(17)16-11(8-15)9-4-6-10(14)7-5-9/h4-7,11H,8,15H2,1-3H3,(H,16,17)
• InChI Key： KBYUZRUJJSGVOD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=C(Cl)C=C1)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 1082584-93-7 and Product Name: tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate

The compound with the CAS number 1082584-93-7 and the product name tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl group, a chlorophenyl ring, and an aminoethylcarbamate moiety, which collectively contribute to its distinctive chemical properties and biological activities.

Recent research in the domain of bioorganic chemistry has highlighted the importance of carbamate derivatives in the design of novel therapeutic agents. The N-2-amino-1-(4-chlorophenyl)ethylcarbamate moiety, in particular, has been extensively studied for its role in modulating various biological pathways. Studies have demonstrated that this functional group can interact with target proteins and enzymes, leading to altered cellular functions. This interaction is often exploited in the development of small-molecule inhibitors, which are crucial for treating a wide range of diseases, including cancer and inflammatory disorders.

The presence of the tert-butyl group in the molecular structure further enhances the compound's pharmacological profile. This bulky substituent can influence both the solubility and metabolic stability of the molecule, making it an attractive candidate for oral administration. Additionally, the chlorophenyl ring contributes to the compound's lipophilicity, which is a critical factor in determining its ability to cross biological membranes. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

In recent years, there has been a surge in interest regarding the development of targeted therapies for complex diseases. The compound with CAS No. 1082584-93-7 aligns well with this trend, as it exhibits promising activity against several disease-related targets. For instance, preliminary studies have indicated that this compound may interfere with key signaling pathways involved in tumor growth and progression. Furthermore, its ability to modulate enzyme activity has raised hopes for its use in treating metabolic disorders.

The synthesis of tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and purity. These synthetic strategies not only ensure the production of high-quality material but also provide insights into potential modifications that could enhance the compound's pharmacological properties.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate and its biological targets. These studies have revealed key binding pockets and hydrogen bonding interactions that are critical for its biological activity. By leveraging computational tools, researchers can predict potential side effects and optimize drug-like properties, thereby accelerating the drug discovery process.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings are crucial for determining appropriate dosing regimens and assessing potential drug-drug interactions. Additionally, toxicological studies have provided valuable insights into the compound's safety profile, which is essential for advancing it towards clinical development.

Current research efforts are focused on expanding the chemical space explored by derivatives of tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate. By introducing structural variations such as different substituents or functional groups, scientists aim to identify analogs with enhanced potency and selectivity. Such modifications are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) analysis.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized how new compounds are designed and evaluated. AI-driven platforms can predict molecular properties and optimize synthetic routes with remarkable accuracy. By harnessing these technologies, researchers can more efficiently explore complex chemical libraries and identify promising candidates like tert-butyl N-2-amino-1-(4-chlorophenyl)ethylcarbamate.

In conclusion, the compound with CAS No. 1082584-93-7 represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug development. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its pharmacological properties through innovative synthetic strategies and computational methods.